Cas no 56830-64-9 (BENZOIN-D10)

BENZOIN-D10 structure
BENZOIN-D10 structure
Product Name:BENZOIN-D10
CAS No:56830-64-9
MF:C14H12O2
MW:222.305500984192
CID:946018
PubChem ID:71309617
Update Time:2025-04-19

BENZOIN-D10 Chemical and Physical Properties

Names and Identifiers

    • BENZOIN-D10
    • 1,1',2,2',3,3',4,4',5,5'-Decadeuterobenzoin
    • 2-hydroxy-[1,2-bis(6-methylpyridin-2-yl)]ethan-1-one
    • 2-hydroxy-1,2-bis-(6-methyl-[2]pyridyl)-ethanone
    • 2-hydroxy-1,2-bis-pentadeuteriophenyl-ethanone
    • 2-Hydroxy-1,2-di-< 2-methyl-pyridyl-(6)> -ethanon-(1)
    • AC1L3ZJA
    • AC1Q2N9I
    • AC1Q5FWU
    • AG-G-85671
    • AGN-PC-014VZ4
    • hydroxy(6-methyl-2-pyridyl)methyl 6-methyl-2-pyridyl ketone
    • HYDROXY(6-METHYL-PYRIDIN-2-YL)METHYL 6-METHYL-PYRIDIN-
    • NSC60028
    • 2-Hydroxy-1,2-bis[(2H5)phenyl]ethanone
    • 2-hydroxy-1,2-bis(2,3,4,5,6-pentadeuteriophenyl)ethanone
    • Benzoin-(rings-d10), 98 atom % D
    • HY-B1550S
    • CS-0567029
    • 56830-64-9
    • Inchi: 1S/C14H12O2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13,15H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D
    • InChI Key: ISAOCJYIOMOJEB-LHNTUAQVSA-N
    • SMILES: OC(C(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O)C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 222.146497081g/mol
  • Monoisotopic Mass: 222.146497081g/mol
  • Isotope Atom Count: 10
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Melting Point: 134-138 °C(lit.)
  • Boiling Point: 194 °C/12 mmHg(lit.)

BENZOIN-D10 Pricemore >>

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